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Compound of Interest

5-Phenyl-2-(trifluoromethyl)furan-
Compound Name:
3-carboxylic acid

cat. No.: B1362287

An In-Depth Technical Guide to 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid

This technical guide provides a comprehensive overview of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid, tailored for researchers, scientists, and
professionals in drug development. The document covers its chemical properties, a plausible
synthetic route, and discusses its potential biological significance in the context of related furan
derivatives.

Chemical Properties and Identifiers

5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid is a fluorinated heterocyclic compound.
The trifluoromethyl group, a common feature in many modern pharmaceuticals, can
significantly influence the compound's lipophilicity, metabolic stability, and binding affinity. The
core structure combines a furan ring, a carboxylic acid group, and a phenyl substituent, making
it an interesting scaffold for medicinal chemistry.

All essential quantitative data and chemical identifiers for this compound are summarized in the
table below for easy reference.
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Property Value

Molecular Weight 256.18 g/mol

Molecular Formula C12H7F303

CAS Number 23584-85-2
5-phenyl-2-(trifluoromethyl)furan-3-carboxylic

IUPAC Name p yl2-{ ¥ y
acid

Synonyms 5-Phenyl-2-(trifluoromethyl)-3-furoic acid
OC(=0)C1=C(OC(=C1)C1=CC=CC=C1)C(F)

SMILES
(FF

InChlKey IEFJRMAEBBJXSY-UHFFFAOYSA-N

Exact Mass 256.03472857 Da

Synthesis and Experimental Protocols

While specific, detailed synthesis protocols for 5-Phenyl-2-(trifluoromethyl)furan-3-
carboxylic acid are not extensively documented in publicly accessible literature, a plausible
synthetic route can be devised based on established methods for creating substituted
trifluoromethylated furans. A likely approach involves a cascade or multi-component reaction to
construct the furan ring, followed by the hydrolysis of a resulting ester to yield the final
carboxylic acid.

Below is a diagram illustrating a hypothetical synthetic workflow.
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Starting Materials
(e.g., Phenyl-substituted alkyne, Trifluoro-acetoacetate)

Reagents/Catalyst

Step 1: Ring Formation

(Cascade Cyclization)

Intermediate:
Ethyl 5-phenyl-2-(trifluoromethyl)
furan-3-carboxylate

Saponification

Step 2: Ester Hydrolysis
(e.g., LiOH, THF/H20)

Acidification

Final Product:
5-Phenyl-2-(trifluoromethyl)
furan-3-carboxylic acid

Purification
(Crystallization / Chromatography)

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of the target compound.
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Representative Experimental Protocol: Ester Hydrolysis

This protocol details the final step of the proposed synthesis, converting the ester intermediate

to the desired carboxylic acid.

Dissolution: Dissolve ethyl 5-phenyl-2-(trifluoromethyl)furan-3-carboxylate (1.0 equivalent) in
a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 v/v ratio).

Saponification: Add lithium hydroxide (LIOH) (approx. 1.5-2.0 equivalents) to the solution.
Stir the mixture at room temperature for 4-6 hours, monitoring the reaction's progress using
Thin Layer Chromatography (TLC).

Work-up: Once the starting material is consumed, remove the THF under reduced pressure.

Acidification: Cool the remaining aqueous solution in an ice bath and acidify to a pH of
approximately 2-3 using a dilute solution of hydrochloric acid (e.g., 1M HCI). A precipitate
should form.

Isolation: Collect the solid precipitate by vacuum filtration, washing with cold deionized water.

Purification: Dry the crude product under vacuum. If necessary, further purify the compound
by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl
acetate) to yield the final 5-phenyl-2-(trifluoromethyl)furan-3-carboxylic acid.

Biological Activity and Potential Applications

Specific quantitative biological data for 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid

is not readily available in the reviewed literature. However, the furan scaffold is a well-

established pharmacophore present in numerous bioactive compounds. Derivatives of 5-

phenyl-furan have shown notable biological activities, suggesting potential avenues of research

for this specific molecule.

Antifungal Activity: Structurally related pyrazole derivatives that incorporate a 5-phenyl-2-
furan moiety have been synthesized and demonstrated significant fungicidal activity,
particularly against P. infestans.[1] This suggests that the 5-phenyl-2-(trifluoromethyl)furan
core could be a valuable building block for novel antifungal agents.
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» Anticancer and Antimicrobial Activity: Broader classes of furan-2-carboxamides have been
evaluated for their activity against various cancer cell lines and microbial strains.[2] The
structural features of 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid make it a
candidate for similar screening programs.

Given the absence of specific pathway data, the following diagram outlines a general workflow
for the initial biological evaluation of a novel chemical entity like this one.
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Test Compound:
5-Phenyl-2-(trifluoromethyl)
furan-3-carboxylic acid

Primary Screening

(e.g., Antifungal, Antibacterial, Cytotoxicity Assays)

No significant effect Effect observed

Inactive Active Hit Identified

Dose-Response & Potency
(IC50 / MIC Determination)

Secondary / Mechanistic Assays
(e.g., Target Engagement, Pathway Analysis)

Lead Compound Development

Click to download full resolution via product page

Caption: General workflow for evaluating the biological activity of a novel compound.
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This structured approach allows researchers to efficiently screen the compound against various
biological targets, identify any promising activity, and proceed with more detailed mechanistic
studies, ultimately guiding its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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